Cas no 14504-80-4 (Tricyclo[4.3.1.13,8]undecan-3-ol)

• Product Name: Tricyclo[4.3.1.13,8]undecan-3-ol
• CAS No: 14504-80-4
• MF: C₁₁H₁₈O
• MW: 166.260023593903
• CID: 134572
• PubChem ID: 565589
• Update Time: 2025-05-22

Tricyclo[4.3.1.13,8]undecan-3-ol Chemical and Physical Properties

Names and Identifiers

• Tricyclo[4.3.1.13,8]undecan-3-ol
• 3-HOMOADAMANTANOL
• 3-Hydroxyhomoadamantane
• AKOS016844276
• UYAPHBILAQZRSM-UHFFFAOYSA-N
• tricyclo[4.3.1.1,undecan-3-ol
• SCHEMBL4948790
• homoadamantan-3-ol
• AKOS004120110
• 3 Hydroxyhomoadamantane
• DTXSID50340544
• Tricyclo[4.3.1.1(3,8)]undecan-3-ol
• 14504-80-4
• tricyclo[4.3.1.1(3),]undecan-3-ol

• Inchi： 1S/C11H18O/c12-11-2-1-8-3-9(6-11)5-10(4-8)7-11/h8-10,12H,1-7H2
• InChI Key： UYAPHBILAQZRSM-UHFFFAOYSA-N
• SMILES： OC12CCC3CC(C1)CC(C3)C2

Computed Properties

• Exact Mass: 166.13584
• Monoisotopic Mass: 166.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.116±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 274.5-275.5 ºC (ligroine )
• Boiling Point: 263.7±8.0 ºC (760 Torr),
• Flash Point: 109.4±10.9 ºC,
• Solubility: Slightly soluble (4 g/l) (25 º C),
• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Tertiary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Tertiary alcohols

Additional information on Tricyclo[4.3.1.13,8]undecan-3-ol

Exploring the Unique Properties and Applications of Tricyclo[4.3.1.13,8]undecan-3-ol (CAS No. 14504-80-4)

Tricyclo[4.3.1.13,8]undecan-3-ol (CAS No. 14504-80-4) is a fascinating compound with a complex tricyclic structure that has garnered significant interest in both academic and industrial research. This alcohol derivative belongs to the family of polycyclic compounds, which are known for their unique steric and electronic properties. The compound's rigid, three-dimensional framework makes it an attractive candidate for applications in material science, pharmaceutical intermediates, and fragrance formulations.

One of the most intriguing aspects of Tricyclo[4.3.1.13,8]undecan-3-ol is its potential role in green chemistry. As sustainability becomes a top priority, researchers are exploring how this compound's stability and reactivity can be harnessed for eco-friendly synthesis methods. Its low toxicity profile and biodegradability make it particularly appealing for applications where environmental impact is a concern. Recent studies have investigated its use as a bio-based building block for polymers and other advanced materials.

In the field of aroma chemistry, Tricyclo[4.3.1.13,8]undecan-3-ol has shown promise as a fragrance fixative. Its unique molecular structure allows it to enhance the longevity of scents while providing subtle woody and amber notes. Perfumers are particularly interested in its ability to modify and stabilize more volatile fragrance components, making it valuable for luxury perfumery and personal care products.

The pharmaceutical industry has also taken notice of this compound's potential. While not an active pharmaceutical ingredient itself, Tricyclo[4.3.1.13,8]undecan-3-ol serves as an important chiral intermediate in the synthesis of more complex molecules. Its rigid structure can impart desirable pharmacological properties to drug candidates, particularly in CNS-targeting therapeutics where molecular shape plays a crucial role in blood-brain barrier penetration.

From a synthetic chemistry perspective, the preparation of Tricyclo[4.3.1.13,8]undecan-3-ol presents interesting challenges that have led to the development of novel catalytic methods. Recent advances in asymmetric synthesis have made it possible to produce enantiomerically pure forms of this compound, opening up new possibilities for its application in chiral technologies and enantioselective catalysis.

Material scientists are exploring the use of Tricyclo[4.3.1.13,8]undecan-3-ol as a molecular scaffold for advanced materials. Its three-dimensional structure can serve as a core for dendrimer synthesis or as a building block for porous organic polymers. These applications take advantage of the compound's ability to create well-defined, rigid architectures with controlled porosity - properties that are highly desirable for gas storage and separation technologies.

In analytical chemistry, Tricyclo[4.3.1.13,8]undecan-3-ol has found use as a chromatographic standard due to its unique retention characteristics. Its well-defined structure and stability make it suitable for method development and column testing in various chromatographic techniques. Researchers appreciate its predictable behavior in both normal-phase and reverse-phase HPLC systems.

The future of Tricyclo[4.3.1.13,8]undecan-3-ol research appears promising, with ongoing investigations into its potential in energy storage applications. Preliminary studies suggest that derivatives of this compound may serve as electrolyte additives for lithium-ion batteries, improving their performance and safety. As the demand for next-generation battery technologies grows, this application area may become increasingly important.

For researchers working with Tricyclo[4.3.1.13,8]undecan-3-ol, proper storage conditions and handling procedures are essential to maintain its stability. While the compound is generally stable under ambient conditions, it's recommended to store it in a cool, dry place away from strong oxidizers. Standard laboratory safety practices should be followed when handling this material, including the use of appropriate personal protective equipment.

The commercial availability of Tricyclo[4.3.1.13,8]undecan-3-ol has improved in recent years, with several specialty chemical suppliers offering it in various purities. Researchers should pay attention to specification sheets and certificates of analysis when sourcing this compound, as purity can significantly impact experimental results. For those requiring custom modifications, some suppliers provide contract synthesis services to produce specific derivatives of this interesting molecule.